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Compound of Interest

Compound Name: 4'-Chlorochalcone

Cat. No.: B3034809

This guide provides an in-depth exploration of 4'-Chlorochalcone, a synthetic chalcone
derivative of significant interest in medicinal chemistry. We will delve into its fundamental
chemical and physical properties, established synthetic routes, and a critical analysis of its
burgeoning biological activities. This document is intended to serve as a valuable resource for
researchers, scientists, and professionals engaged in drug development, offering both
foundational knowledge and insights into its therapeutic potential.

Core Molecular Structure and Physicochemical
Profile

4'-Chlorochalcone, systematically named (E)-1-(4-chlorophenyl)-3-phenylprop-2-en-1-one, is
a chalcone derivative distinguished by a chlorine atom at the para-position of one of its phenyl
rings.[1][2] This substitution significantly influences the molecule's electronic properties and,
consequently, its reactivity and biological interactions.

The core structure consists of two aromatic rings linked by a three-carbon a,3-unsaturated
carbonyl system.[3][4] This enone linker is a key pharmacophore, rendering the molecule
susceptible to various chemical transformations and interactions with biological targets.[5] The
trans configuration of the double bond is confirmed by the coupling constants of the enone
protons (J = 15-16 Hz).[2]

Key Physicochemical Properties
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Property Value Source(s)

(E)-1-(4-chlorophenyl)-3-
IUPAC Name [2][6]
phenylprop-2-en-1-one

CAS Number 956-02-5 [11[2][7]
Molecular Formula C1s5H11CIO [11121[7]
Molecular Weight 242.70 g/mol [2][61[7]

White to yellow crystalline
Appearance , [1][8]
powder or solid

Melting Point 97-101 °C [2][8]

Soluble in organic solvents like

ethanol, acetone, and

Solubility ] ] o
dimethylformamide; limited
solubility in water.[1][8]
Monoclinic, Space Group

Crystal System [2][9]

P2i/c

The limited aqueous solubility of 4'-Chlorochalcone is a critical consideration for its
formulation and delivery in biological systems, highlighting the importance of developing
suitable carrier systems or prodrug strategies.[1]

Synthesis and Spectroscopic Characterization

The most prevalent and efficient method for synthesizing 4'-Chlorochalcone is the Claisen-
Schmidt condensation.[10][11] This base-catalyzed aldol condensation reaction involves the
reaction of 4'-chloroacetophenone with benzaldehyde.

Experimental Protocol: Claisen-Schmidt Condensation

Objective: To synthesize 4'-Chlorochalcone.
Materials:

e 4'-Chloroacetophenone
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e Benzaldehyde

» Ethanol (or Methanol)

e Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH) pellets
e Stirring apparatus

o Beaker or flask

* Ice bath

« Filtration apparatus (e.g., Bichner funnel)

o Recrystallization solvent (e.g., ethanol)

Procedure:

Reactant Preparation: Dissolve equimolar amounts of 4'-chloroacetophenone and
benzaldehyde in ethanol in a flask. The use of ethanol is advantageous as it is a relatively
"green” solvent and provides good solubility for the reactants.[2]

o Catalyst Addition: While stirring the solution, slowly add a catalytic amount of aqueous
sodium hydroxide or potassium hydroxide. The base deprotonates the a-carbon of the
acetophenone, forming an enolate which then attacks the carbonyl carbon of the
benzaldehyde.

e Reaction: Continue stirring the reaction mixture at room temperature. The reaction progress
can be monitored by thin-layer chromatography (TLC).

» Precipitation: Upon completion of the reaction, pour the mixture into cold water or an ice bath
to precipitate the crude 4'-Chlorochalcone.

« |solation and Purification: Collect the solid product by vacuum filtration and wash with cold
water to remove any remaining base. The crude product can be further purified by
recrystallization from a suitable solvent, such as ethanol, to yield the final product.
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Figure 1: Workflow for the synthesis of 4'-Chlorochalcone via Claisen-Schmidt condensation.

Spectroscopic Characterization

The structure of the synthesized 4'-Chlorochalcone can be confirmed using various

spectroscopic techniques:

« Infrared (IR) Spectroscopy: Key absorption bands include a strong C=0 stretching vibration
around 1651 cm~? (characteristic of an a,3-unsaturated ketone) and a C=C trans bending
vibration around 979 cm~1.[2]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectroscopy will show
characteristic signals for the aromatic protons and the vinylic protons of the enone system.
The large coupling constant (J = 15-16 Hz) for the vinylic protons confirms the trans-
stereochemistry.[2] 13C NMR will show distinct signals for the carbonyl carbon and the

carbons of the aromatic rings.

o Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak
corresponding to the molecular weight of 4'-Chlorochalcone (m/z = 242.7).

Biological Activities and Therapeutic Potential
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4'-Chlorochalcone has emerged as a promising scaffold in drug discovery due to its diverse
range of biological activities.[8][12] The presence of the chlorine atom, an electron-withdrawing
group, is believed to enhance its biological efficacy.[5]

Antimicrobial Activity

Chalcones substituted with a chlorine atom have demonstrated significant efficacy in inhibiting
the growth of various microbial strains.[3][13] Studies have shown that 4'-chlorochalcone and
its derivatives can inhibit the growth of bacteria such as Escherichia coli and Staphylococcus
aureus, as well as the yeast Candida albicans.[3][14] The antimicrobial activity is thought to be
related to the interaction of the a,B-unsaturated ketone system with microbial enzymes or other
cellular components.

Anticancer Potential

The cytotoxic effects of 4'-Chlorochalcone and its derivatives have been evaluated against
several human cancer cell lines.[10] In vitro studies are crucial for determining the half-maximal
inhibitory concentration (ICso), a key indicator of cytotoxic potency.[10] The proposed
mechanisms of anticancer activity include the induction of oxidative stress in cancer cells and
interaction with enzymes or receptors involved in cell signaling pathways.[2]

Anti-inflammatory and Antioxidant Properties

Chalcones, in general, are known for their anti-inflammatory and antioxidant activities.[3][15] 4'-
Chlorochalcone has been investigated for its ability to inhibit the production of reactive oxygen
species (ROS) and reactive nitrogen species (RNS), which are implicated in inflammatory
processes.[16]

Neuroprotective Effects

Emerging research suggests that 4'-Chlorochalcone may possess neuroprotective properties,
particularly in the context of neurodegenerative diseases like Alzheimer's disease.[2] It is
hypothesized that it may reduce the aggregation of beta-amyloid plaques, a hallmark of
Alzheimer's pathology, although further research is needed to validate these findings.[2]

Other Potential Applications
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o Metal Chelation: 4'-Chlorochalcone can form complexes with metal ions like copper and
iron, making it a valuable tool in metal chelation studies and for the development of sensors

for heavy metal detection.[2]

e Drug Design Scaffold: The 4'-chlorochalcone framework has been utilized as a starting
point for the design of molecular hybrids with other pharmacophores to enhance therapeutic

efficacy, for example, in the development of antimalarial agents.[11][17]
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Figure 2: Overview of the diverse biological activities of 4'-Chlorochalcone.

Future Directions and Conclusion

4'-Chlorochalcone represents a versatile and promising scaffold for the development of novel
therapeutic agents. Its straightforward synthesis, coupled with a wide spectrum of biological
activities, makes it an attractive starting point for medicinal chemistry campaigns.

Future research should focus on:

o Structure-Activity Relationship (SAR) Studies: Systematic modifications of the 4'-
chlorochalcone scaffold are needed to optimize its potency and selectivity for specific

biological targets.
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e Mechanism of Action Elucidation: In-depth studies are required to fully understand the
molecular mechanisms underlying its various biological effects.

» Pharmacokinetic Profiling: Comprehensive in vivo studies are necessary to evaluate its
absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for
its development as a drug candidate.

o Formulation Development: Addressing its limited aqueous solubility through advanced
formulation strategies will be key to unlocking its full therapeutic potential.

In conclusion, 4'-Chlorochalcone is a molecule of significant interest to the drug development
community. This guide has provided a comprehensive overview of its chemical properties,
synthesis, and biological activities, offering a solid foundation for further research and
development efforts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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